2-(4-Phenoxybutyl)-1H-isoindole-1,3(2H)-dione

• CAS No.: 124721-39-7
• Molecular Formula: C18H17NO3
• Molecular Weight: 295.3 g/mol
• IUPAC Name: 2-(4-phenoxybutyl)isoindole-1,3-dione
• InChI: InChI=1S/C18H17NO3/c20-17-15-10-4-5-11-16(15)18(21)19(17)12-6-7-13-22-14-8-2-1-3-9-14/h1-5,8-11H,6-7,12-13H2
• InChI Key: MYQIMOPCPKOERU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OCCCCN2C(=O)C3=CC=CC=C3C2=O

Description

2-(4-Phenoxybutyl)-1H-isoindole-1,3(2H)-dione is a useful research compound. Its molecular formula is C18H17NO3 and its molecular weight is 295.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of N-(4-bromobutyl)phthalimide) (2.00 g, 7.09 mmol), phenol (0.67 g, 7.09) and K2CO3 (1.96 g, 14.18 mmoml) in dry MeCN (30 ml) was stirred at rt for 66 h. The reaction mixture was then warmed to 50° C. for 20 h before more phenol (0.33 mg, 3.54 mmol) was added and the resulting mixture was warmed at reflux. After 4 h EtOAc was added, the mixture was washed with brine, then 1N NaOH, and brine again before evaporated the organic phase to dryness to give the title compound (1.11 g, 53%) which was used without further purification. 1H NMR (500 MHz CDCl3): δ 7-90-7.83 (m, 2H), 7.76-7.70 (m, 2H), 7.28 (t, 2H), 6.93 (t, 1H), 6.89 (d, 2H), 4.01 (t, 2H), 3.79 (t, 2H), 1.96-1.82 (m, 4H); Mass Spectrum: M+H+ 296.